Cas no 105333-10-6 ((eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium)
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II)
- (η5-2,4-Cyclopentadien-1-yl)[(1,2,3-η)-1-phenyl-2-propenyl]-palladium
- (eta5-2,4-Cyclopentadien-1-yl)[(1,2,3-eta)-1-phenyl-2-propenyl]-palladium 95%
- (η5-2,4-Cyclopentadien-1-yl)[(1,2,3-η)-1-phenyl-2-propenyl]-palladium 95%
- (η5-2,4-Cyclopentadien-1-yl)[(1,2,3-η)-1-phenyl-2-propenyl]-palladiuM,95%
- (2,4-Cyclopentadien-1-yl)(phenyl-2-propenyl)-palladium
- Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladiuM(II), 98%
- CYCLOPENTADIENYL[(1,2,3-N)-1-PHENYL-2-PROPENYL]PALLADIUM(II),98%
- cyclopentane:palladium:propylbenzene
- (eta5-2,4-Cyclopentadien-1-yl)[(1,2,3-eta)-1-phenyl-2-propenyl]-palladium
- (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium
-
- MDL: MFCD16621482
- Inchi: 1S/C9H9.C5H5.Pd/c1-2-6-9-7-4-3-5-8-9;1-2-4-5-3-1;/h2-8H,1H2;1-5H;/b6-2+;;
- InChI Key: STDKYMKMBSTDJK-UKBMIWHLSA-N
- SMILES: [Pd](C1C=CC=C1)C/C=C/C1=CC=CC=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
Experimental Properties
- Melting Point: 45-47 °C
- Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
- Sensitiveness: air sensitive, store cold
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600127-1g |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium |
105333-10-6 | 95% | 1g |
¥1580.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600127-500mg |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium |
105333-10-6 | 95% | 500mg |
¥980.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600127-100mg |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium |
105333-10-6 | 95% | 100mg |
¥398.0 | 2024-07-19 | |
| Chemenu | CM102842-100mg |
Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II) |
105333-10-6 | 95% | 100mg |
$233 | 2021-06-15 | |
| Chemenu | CM102842-500mg |
Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II) |
105333-10-6 | 95% | 500mg |
$1100 | 2021-06-15 | |
| Chemenu | CM102842-1g |
Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II) |
105333-10-6 | 95% | 1g |
$1921 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0285-100mg |
Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II),98% |
105333-10-6 | 98% | 100mg |
1510.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0285-500mg |
Cyclopentadienyl[(1,2,3-n)-1-phenyl-2-propenyl]palladium(II),98% |
105333-10-6 | 98% | 500mg |
6042.0CNY | 2021-07-12 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028325-100mg |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium |
105333-10-6 | 95% | 100mg |
¥382 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028325-250mg |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium |
105333-10-6 | 95% | 250mg |
¥826 | 2023-09-11 |
(eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium
Introduction to (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium and Its Applications in Modern Catalysis
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and industrial processes. Among these, transition metal complexes have garnered significant attention due to their unique catalytic properties. One such compound, (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium, with a CAS number of 105333-10-6, stands out as a versatile and highly efficient catalyst in various organic transformations. This article delves into the structural characteristics, catalytic applications, and recent research advancements involving this remarkable palladium complex.
The molecular structure of (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium is characterized by its bimetallic coordination sphere. The palladium center is coordinated to a cyclopentadienyl ligand (eta5-2,4-cyclopentadien-1-yl) and an allyl group derived from 1 phenylpropene ((1,2,3-eta)-1-phenyl-2-propen-1-yl). This unique arrangement imparts exceptional electronic and steric properties to the complex, making it an excellent catalyst for cross-coupling reactions, hydrogenation processes, and other key organic transformations.
In recent years, palladium-based catalysts have been extensively studied for their ability to facilitate carbon-carbon bond formation under mild conditions. The (eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium complex has been particularly effective in promoting Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in synthetic organic chemistry and pharmaceutical manufacturing, enabling the efficient construction of biaryl structures found in numerous bioactive molecules. Recent studies have demonstrated that this palladium complex exhibits superior selectivity and yield compared to its homologous complexes, making it a preferred choice for industrial applications.
Another notable application of (eta5-cyclopentadienyl)(allyl)palladium derivatives is in the field of polymer chemistry. The ability of this complex to catalyze the polymerization of various unsaturated monomers has led to the development of novel polymeric materials with tailored properties. For instance, research has shown that (eta5-cyclopentadienyl)(allyl)palladium can efficiently catalyze the polymerization of styrene and acrylonitrile to produce high-performance polymers with enhanced thermal stability and mechanical strength. These advancements highlight the compound's potential in materials science and engineering.
The catalytic activity of (eta5-cyclopentadienyl)(allyl)palladium is further enhanced by its ability to undergo oxidative addition reactions. This reaction mechanism is crucial in many transition metal-catalyzed processes and allows for the efficient transfer of functional groups between substrates. Recent research has explored the use of this complex in the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates. The high efficiency and mild reaction conditions required for these transformations make (eta5-cyclopentadienyl)(allyl)palladium an indispensable tool in modern synthetic chemistry.
In addition to its catalytic prowess, (eta5-cyclopentadienyl)(allyl)palladium has been investigated for its potential in pharmaceutical applications. Transition metal complexes have long been recognized for their therapeutic properties, and palladium-based compounds are no exception. Studies have shown that certain derivatives of this complex exhibit antimicrobial and anti-inflammatory activities. While further research is needed to fully understand their mechanisms of action, these findings open up new avenues for drug discovery and development.
The synthesis of (eta5-cyclopentadienyl)(allyl)palladium involves a series of well-defined chemical steps that require precise control over reaction conditions. The use of high-purity starting materials and controlled stoichiometry is essential to ensure optimal yields and minimize side reactions. Advances in synthetic methodologies have enabled researchers to produce this complex on both laboratory and industrial scales with high consistency and purity.
One of the key challenges in working with palladium-based catalysts is their sensitivity to oxygen and moisture. However, (eta5-cyclopentadienyl)(allyl)palladium has demonstrated remarkable stability under ambient conditions when handled properly. This stability makes it particularly useful for large-scale applications where strict control over reaction environments is not feasible.
The future prospects for (eta5-cyclopentadienyl)(allyl)palladium are vast and exciting. Ongoing research aims to expand its applications into new areas such as energy storage devices and nanotechnology. The compound's unique electronic properties make it an attractive candidate for use in next-generation catalysts designed for renewable energy conversion processes.
In conclusion, (eta5-cyclopentadienyl)(allyl)palladium (CAS no 105333-10) is a multifaceted compound with significant implications in modern chemistry. Its versatility as a catalyst has led to numerous advancements in pharmaceuticals、materials science,and industrial processes。With continued research efforts,the full potential of this remarkable compound is expected to be realized,leading to even more innovative applications in the future.
105333-10-6 ((eta5-2,4-cyclopentadien-1-yl)(1,2,3-eta)-1-phenyl-2-propen-1-ylpalladium) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)